Cas no 1805295-73-1 (2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805295-73-1
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4845236
• Update Time: 2025-06-15

2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H4BrF6NO2/c10-2-5-4(8(11,12)13)1-7(6(3-18)17-5)19-9(14,15)16/h1,3H,2H2
• InChI Key： KYRCCYXHFOHACE-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(=C(C=O)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

Introduction to 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805295-73-1) and Its Applications in Modern Chemical Biology

2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde, identified by the CAS number 1805295-73-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and material science. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry and bioorganic synthesis. The presence of multiple functional groups, including a bromomethyl substituent, a trifluoromethoxy group, and a trifluoromethyl moiety, makes it a valuable intermediate for constructing complex molecular architectures.

The bromomethyl group at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. This reactivity is particularly useful in the synthesis of biologically active molecules, where precise functionalization is often required. The trifluoromethoxy group at the 5-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Additionally, the trifluoromethyl group at the 3-position further enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for pharmaceutical applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde make it a promising scaffold for designing PPI modulators. For instance, the aldehyde functionality at the 6-position can serve as a docking point for hydrogen bonding or covalent linkage with specific residues on the target protein. This flexibility allows chemists to fine-tune the binding affinity and selectivity of their inhibitors.

Recent studies have demonstrated that compounds containing trifluoromethoxy and trifluoromethyl groups exhibit enhanced binding affinities to biological targets due to their ability to engage in favorable hydrophobic interactions and π-stacking effects. A notable example comes from research published in Journal of Medicinal Chemistry, where a series of pyridine-based inhibitors targeting kinases were designed using this scaffold. The authors reported that incorporating a trifluoromethoxy group significantly improved the potency of their inhibitors against wild-type kinases while maintaining high selectivity against closely related enzymes. This finding underscores the importance of these functional groups in optimizing drug-like properties.

The utility of 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde extends beyond pharmaceutical applications. In material science, pyridine derivatives are frequently employed as ligands in transition-metal catalysis, where they facilitate various organic transformations such as cross-coupling reactions and C-H activation. The presence of multiple substituents on this compound allows for diverse coordination patterns with transition metals, making it a versatile building block for catalytic systems. For example, palladium and copper complexes derived from this scaffold have been reported to exhibit high activity in C-C bond-forming reactions, which are essential for constructing complex organic molecules.

In conclusion, 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805295-73-1) represents a valuable intermediate with broad applications in chemical biology and material science. Its unique structural features, including the bromomethyl, trifluoromethoxy, and trifluoromethyl groups, make it an ideal candidate for designing novel bioactive molecules and catalytic systems. As research continues to uncover new applications for this compound, its significance in advancing both academic research and industrial innovation is expected to grow.